Cas no 2228636-18-6 (5-(oxiran-2-yl)thiophene-3-carbonitrile)

• Product Name: 5-(oxiran-2-yl)thiophene-3-carbonitrile
• CAS No: 2228636-18-6
• MF: C₇H₅NOS
• MW: 151.185700178146
• CID: 6599513
• PubChem ID: 165857741
• Update Time: 2025-08-04

5-(oxiran-2-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(oxiran-2-yl)thiophene-3-carbonitrile
• 2228636-18-6
• EN300-1751552

• Inchi： 1S/C7H5NOS/c8-2-5-1-7(10-4-5)6-3-9-6/h1,4,6H,3H2
• InChI Key： YBXQJNRXIIYLIB-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1CO1

Computed Properties

• Exact Mass: 151.00918496g/mol
• Monoisotopic Mass: 151.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-(oxiran-2-yl)thiophene-3-carbonitrile

Introduction to 5-(oxiran-2-yl)thiophene-3-carbonitrile (CAS No. 2228636-18-6)

5-(oxiran-2-yl)thiophene-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 2228636-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This heterocyclic compound features a thiophene core substituted with an oxirane (epoxide) group at the 5-position and a nitrile group at the 3-position, making it a versatile intermediate for synthesizing complex molecules with potential applications in drug discovery and advanced material development.

The structural motif of 5-(oxiran-2-yl)thiophene-3-carbonitrile combines the unique electronic properties of thiophene, known for its role in organic semiconductors and pharmaceuticals, with the reactivity of the oxirane ring. The nitrile group further enhances its utility by providing a site for further functionalization, enabling the construction of more intricate molecular architectures. This compound has emerged as a valuable building block in synthetic chemistry, particularly in the development of novel therapeutic agents and functional materials.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities and electronic properties. The oxirane substituent in 5-(oxiran-2-yl)thiophene-3-carbonitrile introduces a reactive handle that can be selectively modified, allowing chemists to tailor the compound's properties for specific applications. For instance, the epoxide ring can undergo ring-opening reactions with nucleophiles, enabling the introduction of various functional groups such as amines, alcohols, or carboxylic acids. This flexibility makes it an attractive precursor for designing molecules with tailored pharmacological profiles.

The nitrile group in 5-(oxiran-2-yl)thiophene-3-carbonitrile also plays a crucial role in its reactivity. Nitriles are well-known for their ability to participate in various transformations, including hydrolysis to carboxylic acids, reduction to amides or amines, and cycloaddition reactions. These transformations provide multiple pathways for modifying the compound's structure, making it a valuable scaffold for medicinal chemistry efforts. Researchers have leveraged these properties to develop novel inhibitors targeting various biological pathways, highlighting the compound's potential as a pharmacological intermediate.

One of the most compelling aspects of 5-(oxiran-2-yl)thiophene-3-carbonitrile is its utility in constructing advanced materials. Thiophene-based polymers are widely studied for their excellent electrical conductivity and optical properties, making them suitable for use in organic electronics such as organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic cells. The incorporation of an oxirane group into these polymers can introduce additional functionality that enhances material performance or enables new processing techniques. For example, oxirane-containing polymers can be cross-linked through ring-opening polymerization or modified post-polymerization to achieve specific desired properties.

Recent advancements in synthetic methodologies have further expanded the applications of 5-(oxiran-2-yl)thiophene-3-carbonitrile. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions and copper-catalyzed oxidation processes, have enabled efficient functionalization of thiophene derivatives. These techniques have been instrumental in developing complex molecular architectures with precise control over stereochemistry and regioselectivity. Such advances are particularly relevant in drug discovery, where the ability to construct intricate scaffolds with high fidelity is essential for optimizing biological activity.

The pharmaceutical industry has also explored 5-(oxiran-2-yl)thiophene-3-carbonitrile as a starting material for synthesizing bioactive molecules. Thiophene derivatives are known to exhibit diverse pharmacological effects, including anti-inflammatory, antimicrobial, antiviral, and anticancer activities. The oxirane and nitrile functional groups provide multiple sites for further derivatization, allowing chemists to fine-tune the molecular structure to enhance potency and selectivity. Several research groups have reported promising results using this compound as a precursor for developing novel therapeutic agents targeting various diseases.

In conclusion,5-(oxiran-2-yl)thiophene-3-carbonitrile (CAS No. 2228636-18-6) is a multifaceted compound with significant potential in both pharmaceutical chemistry and materials science. Its unique structural features—combining a thiophene core with an oxirane and nitrile substituent—make it a valuable intermediate for synthesizing complex molecules with tailored properties. The growing body of research on this compound underscores its importance as a building block for innovative drug development and advanced material design. As synthetic methodologies continue to evolve, it is likely that 5-(oxiran-2-yl)thiophene-3-carbonitrile will play an even greater role in shaping the future of chemical innovation.